molecular formula C12H13NO2 B8540657 4-(4,5-Dihydro-4,4-dimethyl-2-oxazolyl)-benzaldehyde

4-(4,5-Dihydro-4,4-dimethyl-2-oxazolyl)-benzaldehyde

Cat. No. B8540657
M. Wt: 203.24 g/mol
InChI Key: GBTDTPPARYJJRY-UHFFFAOYSA-N
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Description

4-(4,5-Dihydro-4,4-dimethyl-2-oxazolyl)-benzaldehyde is a useful research compound. Its molecular formula is C12H13NO2 and its molecular weight is 203.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-(4,5-Dihydro-4,4-dimethyl-2-oxazolyl)-benzaldehyde suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(4,5-Dihydro-4,4-dimethyl-2-oxazolyl)-benzaldehyde including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C12H13NO2

Molecular Weight

203.24 g/mol

IUPAC Name

4-(4,4-dimethyl-5H-1,3-oxazol-2-yl)benzaldehyde

InChI

InChI=1S/C12H13NO2/c1-12(2)8-15-11(13-12)10-5-3-9(7-14)4-6-10/h3-7H,8H2,1-2H3

InChI Key

GBTDTPPARYJJRY-UHFFFAOYSA-N

Canonical SMILES

CC1(COC(=N1)C2=CC=C(C=C2)C=O)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

n-Butyl lithium (9.44 ml, 2.5N solution in hexanes) was added to a solution of 2-(4-bromophenyl)-4,5-dihydro-4,4-dimethyl-oxazole [A. I. Meyers et al., J.O.C., 1974, 39, 2787] (5 g) in tetrahydrofuran (80 ml) at −78° C. The reddish solution was stirred at −78° C. for 15 minutes before dimethylformamide (2.3 g) was added dropwise. The resulting deep red solution was allowed to warm to room temperature, quenched with ammonium chloride solution and extracted into ether. The combined extracts were washed with brine, dried (sodium sulphate) and evaporated to dryness in vacuo. The residue was purified by column chromatography (30% ethyl acetate/hexane) to afford the title compound as a colourless liquid, 3.01 g.
Quantity
9.44 mL
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
2.3 g
Type
reactant
Reaction Step Two
Quantity
80 mL
Type
solvent
Reaction Step Three

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